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Compound of Interest

Compound Name: BMS-901715

Cat. No.: B11933346

The proper disposal of investigational compounds like BMS-901715 is a critical component of
laboratory safety and environmental responsibility. For researchers, scientists, and drug
development professionals, adherence to established protocols ensures compliance with
regulations and minimizes risks to human health.[1][2] Since specific disposal instructions for
BMS-901715 are not publicly available, it must be managed as a hazardous chemical waste,
following stringent institutional and regulatory guidelines.

Step-by-Step Disposal Protocol

1. Waste Characterization and Segregation:

The initial and most crucial step is to classify the waste.[3] Unless confirmed to be non-
hazardous by an environmental health and safety (EHS) office, all waste chemicals, including
BMS-901715 and materials contaminated with it, should be treated as hazardous.[4] This
includes pure compound, solutions, contaminated personal protective equipment (PPE), and
cleaning materials.

o Segregation: Never mix different types of chemical waste.[3] Incompatible substances can
react violently or produce flammable or toxic gases.[5] Specifically, store acids and bases
separately, and keep oxidizing agents away from organic compounds and reducing agents.

[5]

2. Container Selection and Management:
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Proper containment is essential to prevent leaks and spills.

Compatibility: Use containers made of materials that are chemically compatible with BMS-
901715.[6] Plastic containers are often preferred.[7] The container must be in good condition,
free from damage, and have a secure, leak-proof screw cap.[5][6]

Headroom: Do not overfill containers. Leave at least one inch of headroom to allow for
expansion of the contents.[5]

Closure: Keep waste containers closed at all times, except when adding waste.[4][7]
. Labeling:
Clear and accurate labeling is mandatory to prevent accidents and ensure proper handling.

Content Identification: All waste containers must be clearly labeled with their contents.[3] The
label should include the chemical name ("BMS-901715") and indicate that it is hazardous
waste.

Hazard Communication: Attach a hazardous waste label as soon as the first drop of waste is
added to the container.

. Storage in a Satellite Accumulation Area (SAA):

Hazardous waste must be stored in a designated SAA at or near the point of generation.[5][6]

[7]

Location: The SAA must be under the control of laboratory personnel. Waste should not be
moved from the room where it was generated to another for storage.[7]

Inspections: The SAA should be inspected weekly for any signs of leakage.[5]
. Arranging for Disposal:

Contact EHS: Do not dispose of chemical waste down the drain or in the regular trash.[3][4]
Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
collection and disposal of the waste.[7]
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» Transportation and Final Disposal: The EHS office will coordinate with an approved
environmental management vendor for the transport and ultimate disposal of the hazardous
waste, which is typically done through incineration.[8][9]

Quantitative Guidelines for Hazardous Waste
Storage

The following table summarizes key quantitative limits for the accumulation of hazardous waste
in a laboratory setting.

Parameter Limit Regulation/Guideline

University of Pennsylvania

Maximum Volume in SAA 55 gallons
EHRS[7]
Maximum Acutely Toxic Waste 1 quart (liquid) or 1 kilogram University of Pennsylvania
in SAA (solid) EHRS[7]
Maximum Container Weight 15 kg Labor Security System[3]

' - i Central Washington
Time Limit for Full Container

Within 3 calendar days University[5], University of
Removal ]
Pennsylvania EHRS[7]
Maximum Storage Time in Up to 12 months (if volume University of Pennsylvania
SAA limits not exceeded) EHRS[7]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of a
research compound like BMS-901715.
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Start: Waste Generated (BMS-901715)

Is SDS with disposal
ainstructions available?

Treat as Hazardous
Chemical Waste

Follow specific SDS
disposal instructions

Segregate from
incompatible materials

Use compatible, sealed,
and labeled container

Store in designated
Satellite Accumulation Area (SAA)

Contact Environmental Health
& Safety (EHS) for pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of research compounds.
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Experimental Protocols

This document provides operational guidance and does not cite specific experimental
protocols. The procedures outlined are based on established safety guidelines for the
management of laboratory chemical waste.[3][4][5][6][7] All laboratory personnel handling
chemical waste should receive proper training on these procedures.[3][4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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